Cas no 140939-18-0 (D-Valine, N-octyl-3-(octylthio)-)

• Product name: D-Valine, N-octyl-3-(octylthio)-
• CAS No: 140939-18-0
• MF: C₂₁H₄₃NO₂S
• MW: 373.636625528336
• CID: 1299695
• PubChem ID: 54479221

D-Valine, N-octyl-3-(octylthio)- Chemical and Physical Properties

Names and Identifiers

• D-Valine, N-octyl-3-(octylthio)-
• SCHEMBL9022139
• 140939-18-0
• n,s-dioctyl-(d)-penicillamine

• Inchi： InChI=1S/C21H43NO2S/c1-5-7-9-11-13-15-17-22-19(20(23)24)21(3,4)25-18-16-14-12-10-8-6-2/h19,22H,5-18H2,1-4H3,(H,23,24)/t19-/m0/s1
• InChI Key： XNUOJIFSUVIANV-IBGZPJMESA-N
• SMILES： CCCCCCCCNC(C(=O)O)C(C)(C)SCCCCCCCC

Computed Properties

• Exact Mass: 373.30169
• Monoisotopic Mass: 373.30145079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 18
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 49.33